Cas no 2098082-54-1 ((4-(2-Fluoroethyl)piperazin-1-yl)(piperidin-4-yl)methanone)

• Product name: (4-(2-Fluoroethyl)piperazin-1-yl)(piperidin-4-yl)methanone
• CAS No: 2098082-54-1
• MF: C₁₂H₂₂FN₃O
• MW: 243.320986270905
• CID: 5728272
• PubChem ID: 121201955

(4-(2-Fluoroethyl)piperazin-1-yl)(piperidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2098082-54-1
• [4-(2-fluoroethyl)piperazin-1-yl]-piperidin-4-ylmethanone
• (4-(2-fluoroethyl)piperazin-1-yl)(piperidin-4-yl)methanone
• AKOS026710126
• starbld0021716
• F1907-5745
• Methanone, [4-(2-fluoroethyl)-1-piperazinyl]-4-piperidinyl-
• (4-(2-Fluoroethyl)piperazin-1-yl)(piperidin-4-yl)methanone

• Inchi： 1S/C12H22FN3O/c13-3-6-15-7-9-16(10-8-15)12(17)11-1-4-14-5-2-11/h11,14H,1-10H2
• InChI Key： VBFPKGNSJDLPQE-UHFFFAOYSA-N
• SMILES： FCCN1CCN(C(C2CCNCC2)=O)CC1

Computed Properties

• Exact Mass: 243.17469050g/mol
• Monoisotopic Mass: 243.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 388.3±42.0 °C(Predicted)
• pka: 10.04±0.10(Predicted)